Cas no 357272-68-5 (5,6-dimethylpyrazolo[1,5-a]pyrimidin-3-amine dihydrochloride)

• Product Name: 5,6-dimethylpyrazolo[1,5-a]pyrimidin-3-amine dihydrochloride
• CAS No: 357272-68-5
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 5916765
• PubChem ID: 70097107
• Update Time: 2025-07-29

5,6-dimethylpyrazolo[1,5-a]pyrimidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethylpyrazolo[1,5-a]pyrimidin-3-amine dihydrochloride
• Pyrazolo[1,5-a]pyrimidin-3-amine, 5,6-dimethyl-
• 357272-68-5
• SCHEMBL7452681
• 5,6-dimethylpyrazolo[1,5-a]pyrimidin-3-amine
• EN300-7859459

• Inchi： 1S/C8H10N4/c1-5-4-12-8(11-6(5)2)7(9)3-10-12/h3-4H,9H2,1-2H3
• InChI Key： ZNAOCFYBLWVSPX-UHFFFAOYSA-N
• SMILES： C12=C(N)C=NN1C=C(C)C(C)=N2

Computed Properties

• Exact Mass: 162.090546336g/mol
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 1.92±0.30(Predicted)

Additional information on 5,6-dimethylpyrazolo[1,5-a]pyrimidin-3-amine dihydrochloride

Comprehensive Overview of 5,6-dimethylpyrazolo[1,5-a]pyrimidin-3-amine dihydrochloride (CAS No. 357272-68-5)

5,6-dimethylpyrazolo[1,5-a]pyrimidin-3-amine dihydrochloride (CAS No. 357272-68-5) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyrazolo[1,5-a]pyrimidine core, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating specific biological targets.

The 5,6-dimethyl substitution on the pyrazolo[1,5-a]pyrimidine scaffold enhances the compound's stability and bioavailability, critical factors in medicinal chemistry. Its dihydrochloride salt form improves solubility, facilitating its use in various experimental and formulation contexts. The compound's amine functional group further contributes to its reactivity, enabling interactions with enzymes and receptors, which is a key focus in current kinase inhibitor research.

In recent years, the demand for small molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. 5,6-dimethylpyrazolo[1,5-a]pyrimidin-3-amine dihydrochloride aligns with this trend, as its mechanism of action is being explored in the context of cancer research, inflammatory diseases, and metabolic disorders. Its potential to selectively inhibit specific pathways has made it a subject of interest in high-throughput screening assays.

From a synthetic chemistry perspective, the compound's CAS No. 357272-68-5 serves as a unique identifier, ensuring accurate referencing in academic and industrial databases. The pyrazolo[1,5-a]pyrimidine derivatives, including this compound, are often highlighted in patents and publications for their versatility in structure-activity relationship (SAR) studies. Researchers frequently search for synthetic protocols and analytical data related to this compound, reflecting its growing importance in drug design.

The compound's relevance extends to computational chemistry, where molecular docking and quantitative structure-activity relationship (QSAR) models are employed to predict its interactions with biological targets. This approach is particularly valuable in virtual screening, a cost-effective strategy for identifying lead compounds. The integration of AI-driven drug discovery tools has further accelerated the exploration of 5,6-dimethylpyrazolo[1,5-a]pyrimidin-3-amine dihydrochloride and its analogs.

In addition to its pharmaceutical applications, the compound is also studied in material science, where its heterocyclic structure contributes to the development of organic electronic materials. Its thermal stability and electronic properties make it a candidate for use in optoelectronic devices, a rapidly growing field driven by the demand for sustainable technologies.

Quality control and analytical characterization of 5,6-dimethylpyrazolo[1,5-a]pyrimidin-3-amine dihydrochloride are critical for ensuring its suitability in research and development. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. These methods are essential for meeting the stringent requirements of regulatory agencies and good manufacturing practices (GMP).

The compound's safety profile and toxicological data are also areas of active investigation. While it is not classified as a hazardous substance, researchers emphasize the importance of proper handling and storage conditions to maintain its stability. This aligns with the broader focus on laboratory safety and green chemistry principles in modern scientific practice.

As the scientific community continues to explore the potential of 5,6-dimethylpyrazolo[1,5-a]pyrimidin-3-amine dihydrochloride, its role in innovative therapeutics and advanced materials is expected to expand. The compound's unique properties and versatility position it as a valuable tool in addressing some of the most pressing challenges in healthcare and technology today.